
What is the chemical structure of Malvidin
Chloride?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Malvidin Chloride

Cat. No.: B191779 Get Quote

An In-depth Technical Guide to Malvidin
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Malvidin Chloride, a naturally occurring anthocyanidin pigment. This document is

intended for researchers, scientists, and professionals in drug development who are interested

in the chemistry and potential applications of this compound.

Chemical Structure and Identification
Malvidin Chloride is a flavonoid and a member of the anthocyanidin family, which are water-

soluble pigments responsible for the red, purple, and blue colors in many flowers, fruits, and

vegetables.[1] Its chemical structure is based on the flavylium cation, a type of chromenylium

ion. The structure of Malvidin Chloride is characterized by a 2-phenyl-3,5,7-

trihydroxychromenylium core with two methoxy groups and one hydroxyl group on the phenyl

substituent.[2][3]

The formal chemical name for Malvidin Chloride is 3,5,7-trihydroxy-2-(4-hydroxy-3,5-

dimethoxyphenyl)-1-benzopyrylium chloride.[3][4][5] It is also known by several synonyms,

including Syringidin chloride, Malvidol, Malvinidol chloride, and Oenidin.[1]
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Caption: Chemical structure and identifiers for Malvidin Chloride.

Physicochemical Properties
Malvidin Chloride is typically supplied as a crystalline solid and should be stored at -20°C for

long-term stability.[4] It is important to protect the compound from light.[1] The molecular weight

of Malvidin Chloride is 366.75 g/mol .[1][3][6][7]

Property Value Citations

Molecular Formula C₁₇H₁₅ClO₇ [1][6][7]

Molecular Weight 366.75 g/mol [1][3][6][7]

Appearance Crystalline solid [4]

Purity ≥98% [4][5]

UV/Vis (λmax) 275, 555 nm [4][5]

Solubility

DMF: ~25 mg/mLDMSO: ~16

mg/mLEthanol: ~16

mg/mLDMF:PBS (pH 7.2)

(1:9): ~0.1 mg/mL

[4][5]

Storage -20°C, protect from light [1][4]

Stability ≥ 4 years at -20°C [4]

Biological Activity and Signaling Pathways
Malvidin Chloride exhibits a range of biological activities, including antioxidant, anti-

inflammatory, antihypertensive, and antiproliferative properties.[5] Its antioxidant effects are

attributed to its ability to scavenge free radicals.[1][5] The anti-inflammatory effects of malvidin

and its glycosides have been shown to be mediated through the inhibition of the NF-κB

pathway.[5][8]

The diagram below illustrates the inhibitory effect of Malvidin-3-O-glucoside chloride, a

derivative of malvidin, on the NF-κB signaling pathway. This pathway is a key regulator of the

inflammatory response.
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Caption: Inhibition of the NF-κB pathway by Malvidin-3-O-glucoside chloride.

Experimental Protocols
Preparation of a Stock Solution

A stock solution of Malvidin Chloride can be prepared by dissolving the crystalline solid in an

appropriate organic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or

ethanol.[4] The solvent should be purged with an inert gas to prevent oxidation.[4]
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Detailed Protocol for Aqueous Solutions:

Malvidin Chloride has limited solubility in aqueous buffers.[4] To achieve maximum solubility

in an aqueous buffer, it is recommended to first dissolve the compound in DMF and then dilute

it with the aqueous buffer of choice.[4] For example, a 1:9 solution of DMF:PBS (pH 7.2) can be

used to obtain a final concentration of approximately 0.1 mg/mL.[4] It is important to note that

aqueous solutions of Malvidin Chloride are not stable and should not be stored for more than

one day.[4]

The workflow for preparing an aqueous solution of Malvidin Chloride is outlined below.

Start Weigh Malvidin
Chloride Solid Dissolve in DMF

Dilute with Aqueous
Buffer (e.g., PBS) for aqueous use

Store at -20°C
(Organic Stock)

 for organic stock

Vortex to Mix Use Immediately
(within one day)

Click to download full resolution via product page

Caption: Workflow for the preparation of a Malvidin Chloride solution.

Synthesis

The synthesis of Malvidin Chloride was first reported by Bradley and Robinson in 1928.[3] For

detailed synthetic procedures, researchers are encouraged to consult the original literature.

Disclaimer: Malvidin Chloride is intended for research purposes only and is not for personal or

veterinary use.[1] Users should review the complete Safety Data Sheet (SDS) before handling

this compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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